2-benzylsulfanyl-N-(2-chlorophenyl)acetamide
Description
“2-benzylsulfanyl-N-(2-chlorophenyl)acetamide” is a chemical compound with the molecular formula C15H14ClNOS . It has an average mass of 291.796 Da and a mono-isotopic mass of 291.048462 Da .
Molecular Structure Analysis
The molecular structure of “2-benzylsulfanyl-N-(2-chlorophenyl)acetamide” consists of 15 carbon atoms, 14 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom .Scientific Research Applications
Spectroscopic and Quantum Mechanical Studies
Compounds similar to 2-benzylsulfanyl-N-(2-chlorophenyl)acetamide have been synthesized and studied for their vibrational spectra and electronic properties. These compounds exhibit potential as photosensitizers in dye-sensitized solar cells (DSSCs), showing good light harvesting efficiency and free energy of electron injection. Their non-linear optical (NLO) activity and intramolecular interactions have also been investigated, indicating potential applications in photovoltaic cells and optical devices (Mary et al., 2020).
Antimicrobial and Thermal Studies
Derivatives of sulfanilamide, a structural analogue, have been synthesized and characterized, showing distinct crystal packing and hydrogen bonding models. These studies contribute to our understanding of molecular conformation and interaction, essential for developing new pharmaceuticals and materials with specific thermal and antimicrobial properties (Lahtinen et al., 2014).
Supramolecular Assembly and Hydrogen Bond Analysis
The crystal structures of related compounds have been analyzed, highlighting the role of weak C–H···Cl/Br interactions in forming three-dimensional architectures. This research aids in the design of new materials and drugs by understanding the supramolecular assembly and hydrogen bond dynamics (Hazra et al., 2014).
Synthesis and Characterization of Novel Derivatives
Research has focused on the synthesis and pharmacological evaluation of novel derivatives of ethyl nipecotate, indicating a potential for antibacterial and anti-enzymatic applications. These findings suggest possible clinical applications for similar compounds in treating bacterial infections and enzyme-related disorders (Nafeesa et al., 2017).
properties
IUPAC Name |
2-benzylsulfanyl-N-(2-chlorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNOS/c16-13-8-4-5-9-14(13)17-15(18)11-19-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFVSFIYBJXKIEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzylsulfanyl-N-(2-chlorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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